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Compound of Interest

Compound Name: Nickel(ll) sulfide

Cat. No.: B088940

The proper disposal of Nickel(ll) sulfide is critical for ensuring laboratory safety and
environmental protection. As a compound containing nickel, it is classified as a hazardous
waste due to its potential toxicity and carcinogenicity.[1][2] Adherence to strict disposal
protocols is mandatory to comply with federal, state, and local regulations, such as the
Resource Conservation and Recovery Act (RCRA) in the United States.[3][4]

This guide provides a step-by-step procedure for the safe handling and disposal of Nickel(ll)
sulfide waste in a laboratory setting.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn and engineering controls are in place to minimize exposure.

« Engineering Controls: Always handle Nickel(ll) sulfide powder and waste within a certified
chemical fume hood to prevent inhalation of dust particles.[5]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[3][6]

o Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat. Double
gloving is recommended for extended handling.[6][7]

o Respiratory Protection: If working outside a fume hood or if exposure limits may be
exceeded, a NIOSH-approved respirator for dusts and mists is required.[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b088940?utm_src=pdf-interest
https://www.benchchem.com/product/b088940?utm_src=pdf-body
https://www.hazardouswasteexperts.com/heavy-metal-waste-regulation-which-substances-make-up-the-rcra-8-metals/
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-J/part-302/section-302.4
https://rcrapublic.epa.gov/files/11930.pdf
https://www.energy.gov/sites/default/files/2023-06/Nickel%20EOI%20Addendum%20-%20Additional%20Regulatory%20Information.pdf
https://www.benchchem.com/product/b088940?utm_src=pdf-body
https://www.benchchem.com/product/b088940?utm_src=pdf-body
https://www.benchchem.com/product/b088940?utm_src=pdf-body
https://codes.findlaw.com/cfr/title-40-protection-of-environment/cfr-pt-40-261-app-ix.html
https://rcrapublic.epa.gov/files/11930.pdf
https://www.alsglobal.com/en/news-and-publications/2023/10/rcra-8-metals-guide
https://www.alsglobal.com/en/news-and-publications/2023/10/rcra-8-metals-guide
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://rcrapublic.epa.gov/files/11930.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

This protocol outlines the process from the point of waste generation to its final collection by
trained personnel.

Step 1: Waste Identification and Classification

» All waste containing Nickel(ll) sulfide, including contaminated labware (e.g., gloves, weigh
boats, pipette tips) and chemical residues, must be treated as hazardous waste.[1]

o Due to its nickel content, this waste falls under the category of heavy metal waste.[1]

Step 2: Waste Segregation and Collection

Do NOT dispose of Nickel(ll) sulfide waste down the drain or in regular trash.[1]

o Collect all solid and aqueous waste containing Nickel(ll) sulfide in a designated hazardous
waste container.[1][8]

o Use a chemically compatible container, such as high-density polyethylene (HDPE), that is in
good condition and free of leaks.[1]

¢ Do not mix Nickel(ll) sulfide waste with incompatible materials, such as strong oxidizing
agents or acids.[3]

Step 3: Container Labeling

o Properly label the hazardous waste container immediately upon adding the first particle of
waste.

e The label must include:

The words "Hazardous Waste".

[¢]

o

The full chemical name: "Nickel(ll) Sulfide Waste".

o

The concentration (if in solution).[1]
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o The accumulation start date (the date the first waste is added).[1]
o The specific hazards (e.g., Toxic, Carcinogen).
Step 4: Waste Storage
o Keep the waste container securely sealed at all times, except when adding waste.[8][9]

» Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory,
at or near the point of generation.[1]

e The SAA should be a secondary containment unit (e.g., a chemical-resistant tray or tub) and
located away from drains and general work areas.[1]

Step 5: Arranging for Disposal

¢ Once the container is full or the accumulation time limit set by your institution is reached,
contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup.[1]

e Do not attempt to transport the hazardous waste yourself. Trained EHS personnel or a
licensed hazardous waste disposal contractor must handle the collection and final disposal.

[1][6]

Spill and Emergency Procedures

In the event of a spill, isolate the area and follow these procedures:
e Minor Spill (Solid):

o Avoid generating dust.[2] Do not dry sweep.

[e]

If appropriate, moisten the material first to prevent it from becoming airborne.[8]

o

Carefully clean up the spill using a HEPA-filtered vacuum or by wet wiping.[3][7]

o

Place all contaminated cleaning materials and PPE into a designated hazardous waste
container.[2]
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» Personal Exposure:

o

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[5]

o

Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, lifting the
upper and lower eyelids.[5]

o

Inhalation: Move the individual to fresh air.[5]

[¢]

In all cases of exposure, seek immediate medical attention.[5]

Regulatory and Safety Data

Nickel compounds are subject to regulation under various federal acts. The following table
summarizes key quantitative data relevant to the disposal and classification of nickel waste.

Parameter Value Regulation/Context

CAS Number (NiS) 16812-54-7 Chemical Identification

CERCLA (for Nickel Sulfate,

Reportable Quantity (R 100 Ibs (45.4 k
P Q Y (RQ) ( 9 Nitrate, Hydroxide)[7][8]

CERCLA (for Nickel Cyanide)
10 Ibs (4.54 kg)

[7]
RCRA (Used to determine if a
o o solid waste is a hazardous
Toxicity Characteristic o
) ] waste. Specific limits for
Leaching Procedure (TCLP) Varies (e.g., 5-90.5 mg/L) o ) o
o delisting nickel-containing
Limit .
sludges vary by facility and
waste stream.)[5]
Environmentally hazardous
UN Number (for transport) UN3077 substance, solid, n.o.s. (Nickel

sulfide)[10]
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Note: While Nickel(ll) Sulfide is not individually listed with a Reportable Quantity, it is a nickel
compound and should be managed according to regulations for nickel-containing hazardous

substances.

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of Nickel(ll)
sulfide waste from generation to final pickup.
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Laboratory Operations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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